Cas no 1398507-68-0 ((R)-1-(1-Cyclobutyl-1H-benzo[D]imidazol-2-YL)ethanamine)

• Product Name: (R)-1-(1-Cyclobutyl-1H-benzo[D]imidazol-2-YL)ethanamine
• CAS No: 1398507-68-0
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 4823713
• Update Time: 2025-07-22

(R)-1-(1-Cyclobutyl-1H-benzo[D]imidazol-2-YL)ethanamine Chemical and Physical Properties

Names and Identifiers

• (R)-1-(1-CYCLOBUTYL-1H-BENZO[D]IMIDAZOL-2-YL)ETHANAMINE
• (R)-1-(1-Cyclobutyl-1H-benzo[D]imidazol-2-YL)ethanamine

• Inchi： 1S/C13H17N3/c1-9(14)13-15-11-7-2-3-8-12(11)16(13)10-5-4-6-10/h2-3,7-10H,4-6,14H2,1H3/t9-/m1/s1
• InChI Key： QLKZEIPFTZJBAM-SECBINFHSA-N
• SMILES： N1(C2C=CC=CC=2N=C1[C@@H](C)N)C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 252
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8

Additional information on (R)-1-(1-Cyclobutyl-1H-benzo[D]imidazol-2-YL)ethanamine

Introduction to (R)-1-(1-Cyclobutyl-1H-benzo[D]imidazol-2-yl)ethanamine (CAS No. 1398507-68-0)

Compound CAS No. 1398507-68-0, specifically identified as (R)-1-(1-Cyclobutyl-1H-benzo[D]imidazol-2-yl)ethanamine, represents a significant advancement in the realm of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The intricate molecular architecture of this amine derivative, featuring a cyclobutyl substituent linked to a benzo[D]imidazole core, positions it as a promising candidate for further exploration in drug discovery and molecular pharmacology.

The benzo[D]imidazole moiety is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities. This heterocyclic system has been extensively studied for its role in modulating various biological pathways, including enzyme inhibition and receptor binding. The incorporation of a cyclobutyl group into this framework introduces additional conformational constraints, which can influence the compound's interactions with biological targets. Such structural modifications are often employed to enhance binding affinity, improve pharmacokinetic properties, and reduce off-target effects.

In recent years, there has been a growing interest in the development of chiral drugs, where the stereochemistry of a molecule significantly impacts its biological activity. The (R)-configuration of the amine group in (R)-1-(1-Cyclobutyl-1H-benzo[D]imidazol-2-yl)ethanamine underscores its enantiomeric purity, which is crucial for ensuring predictable pharmacological effects. The precise stereochemical control achieved through chiral synthesis techniques allows researchers to fine-tune the compound's interactions with biological receptors, thereby optimizing its therapeutic potential.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that derivatives of benzo[D]imidazole have shown promise in treating conditions such as cancer, inflammation, and neurodegenerative diseases. The cyclobutyl substituent further enhances the compound's versatility by enabling selective binding to specific biological targets. This selectivity is essential for minimizing side effects and improving patient outcomes.

The synthesis of (R)-1-(1-Cyclobutyl-1H-benzo[D]imidazol-2-yl)ethanamine involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including asymmetric catalysis and protecting group strategies, are employed to achieve high yields and enantiomeric purity. These techniques not only facilitate the production of the compound but also provide insights into its structural features and reactivity patterns.

The pharmacological profile of this compound has been evaluated through in vitro and in vivo studies. Preliminary results suggest that it exhibits potent inhibitory activity against certain enzymes and receptors implicated in disease pathogenesis. For instance, studies have demonstrated its ability to modulate the activity of enzymes such as kinases and phosphodiesterases, which are frequently dysregulated in cancer cells. Additionally, the compound has shown promise in reducing inflammation by inhibiting pro-inflammatory cytokine production.

The potential therapeutic applications of (R)-1-(1-Cyclobutyl-1H-benzo[D]imidazol-2-yl)ethanamine extend beyond oncology and inflammation management. Emerging research indicates that it may also have neuroprotective properties, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The ability of this compound to cross the blood-brain barrier is particularly noteworthy, as it allows for direct interaction with central nervous system targets.

The development of novel drug candidates like (R)-1-(1-Cyclobutyl-1H-benzo[D]imidazol-2-yl)ethanamine relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. By integrating structural biology, computational modeling, and high-throughput screening technologies, researchers can accelerate the discovery and optimization process. This collaborative approach ensures that promising compounds are thoroughly evaluated for their safety and efficacy before advancing to clinical trials.

The regulatory landscape for new drug development continues to evolve, emphasizing stringent requirements for safety and efficacy. The rigorous testing protocols applied to compounds such as (R)-1-(1-Cyclobutyl-1H-benzo[D]imidazol-2-yl)ethanamine ensure that they meet high standards before being approved for therapeutic use. This includes comprehensive toxicological studies to assess potential adverse effects and pharmacokinetic evaluations to determine optimal dosing regimens.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications and improving its pharmacological properties. Innovations in synthetic chemistry may enable the production of analogs with enhanced potency or selectivity. Additionally, advances in drug delivery systems could enhance the bioavailability and targeted action of this compound.

In conclusion, (R)-1-(1-Cyclobutul-H-benzo[D]imidalzol 2-yI)ethanamine (CAS No 1398507 68 0) stands out as a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities Its potential applications span multiple therapeutic areas including oncology inflammation management neuroprotection highlighting its versatility as a lead compound Further research efforts will be instrumental in realizing its full therapeutic potential transforming it into a valuable asset in modern medicine